Cas no 116373-36-5 (3-4-(propan-2-yl)phenylprop-2-enoic acid)

• Product Name: 3-4-(propan-2-yl)phenylprop-2-enoic acid
• CAS No: 116373-36-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD00016544
• CID: 132572
• PubChem ID: 719753
• Update Time: 2025-04-19

3-4-(propan-2-yl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[4-(1-methylethyl)phenyl]-, (2E)-
• 3-(4-isopropylphenyl)acrylic acid
• 4-ISOPROPYLCINNAMIC ACID
• (2E)-3-(4-isopropylphenyl)prop-2-enoic acid
• (E)-4-isopropylcinnamic acid
• 4-i-propylcinnamic acid
• 4-isopropyl-trans-cinnamic acid
• AC1L2IT8
• ACMC-1CNR2
• AG-A-06698
• Bionet2_001337
• CTK4A9765
• CTK6A4839
• p-isopropylcinnamic acid
• SureCN819055
• ZLD0121
• RARECHEM AL BK 0112
• (E)-3-(4-ISOPROPYL-PHENYL)-ACRYLIC ACID
• 3-(4-propan-2-ylphenyl)prop-2-enoic acid
• (E)-3-(4-propan-2-ylphenyl)prop-2-enoic acid
• AKOS BBS-00007708
• OTAVA-BB BB0109160007
• 3-4-(propan-2-yl)phenylprop-2-enoic acid
• FT-0618837
• SJDOOXOUSJDYFE-UHFFFAOYSA-N
• SY061651
• 3-[4-(propan-2-yl)phenyl]prop-2-enoic acid
• SY353416
• 3-[4-(1-Methylethyl)phenyl]-2-propenoic acid
• 116373-36-5
• DTXSID301259475
• (2E)-3-(4-isopropylphenyl)acrylic acid
• DB-048471

• MDL： MFCD00016544
• Inchi： 1S/C12H14O2/c1-9(2)11-6-3-10(4-7-11)5-8-12(13)14/h3-9H,1-2H3,(H,13,14)
• InChI Key： SJDOOXOUSJDYFE-UHFFFAOYSA-N
• SMILES： OC(C=CC1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 190.099
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.086
• Melting Point: 157-161 °C
• Boiling Point: 317°Cat760mmHg
• Flash Point: 221.5°C
• Refractive Index: 1.575
• PSA: 37.30000
• LogP: 2.90780

3-4-(propan-2-yl)phenylprop-2-enoic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S37/39-26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids